Cas no 1249074-64-3 (5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole
• CAS No: 1249074-64-3
• MF: C₆H₉N₅O
• MW: 167.168559789658
• CID: 4775988
• Update Time: 2025-07-18

5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole
• 5-(azidomethyl)-3-propan-2-yl-1,2,4-oxadiazole
• 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C6H9N5O/c1-4(2)6-9-5(12-10-6)3-8-11-7/h4H,3H2,1-2H3
• InChI Key： DZUPPFODYHJIOS-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 167.08070993 g/mol
• Monoisotopic Mass: 167.08070993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.3
• Molecular Weight: 167.17

Additional information on 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole

Recent Advances in the Application of 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS: 1249074-64-3) in Chemical Biology and Pharmaceutical Research

The compound 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS: 1249074-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by an azidomethyl group and an isopropyl substituent on the oxadiazole ring, serves as a valuable building block in medicinal chemistry, particularly in click chemistry and bioorthogonal reactions. Recent studies have explored its potential in drug discovery, bioconjugation, and targeted therapy development.

One of the most notable applications of 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole is its role in click chemistry, specifically in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The azide group in this compound facilitates efficient conjugation with alkynes, enabling the synthesis of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel PROTACs (Proteolysis Targeting Chimeras), where it was used to link E3 ligase ligands to target protein binders, resulting in enhanced degradation efficiency.

In addition to its role in PROTACs, this compound has shown promise in the field of bioconjugation. Researchers have utilized its reactive azide group to label biomolecules such as proteins, peptides, and nucleic acids for imaging and diagnostic purposes. A recent study in ACS Chemical Biology highlighted its application in the development of fluorescent probes for live-cell imaging, where its stability and reactivity under physiological conditions were particularly advantageous.

Another emerging area of research involves the incorporation of 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole into small-molecule inhibitors. Its oxadiazole core is known to interact with various biological targets, including kinases and GPCRs. A 2024 preprint on bioRxiv reported the synthesis of a series of kinase inhibitors featuring this scaffold, which exhibited potent activity against cancer cell lines. The study emphasized the compound's role in improving pharmacokinetic properties, such as metabolic stability and membrane permeability.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole. Recent efforts have focused on developing more efficient synthetic routes, as described in a 2023 Organic Process Research & Development paper, which proposed a scalable method using continuous flow chemistry to enhance yield and purity. Additionally, computational studies have been employed to predict its reactivity and guide further modifications for specific applications.

In conclusion, 5-(Azidomethyl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS: 1249074-64-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in click chemistry, bioconjugation, and drug discovery continue to expand, driven by ongoing innovations in synthetic methodologies and biological evaluations. Future research is expected to further explore its potential in targeted therapies and diagnostic tools, solidifying its role in advancing the field.